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Abstract
Veratraldehyde (3,4-dimethoxybenzaldehyde) is an aromatic aldehyde with the CAS number

120-14-9. It is a derivative of vanillin and is found naturally in various plants, including

peppermint, ginger, and raspberry.[1][2] This compound is widely utilized as a flavorant and

odorant due to its pleasant woody, vanilla-like aroma.[1][2] Beyond its sensory applications,

veratraldehyde serves as a crucial intermediate in the synthesis of pharmaceuticals and other

specialty chemicals.[2][3] Its biological activities, including antifungal and antibacterial

properties, are subjects of ongoing research. This guide provides a comprehensive overview of

veratraldehyde, including its physicochemical properties, spectroscopic data, detailed

synthesis protocols, safety information, and insights into its mechanisms of action.

Physicochemical and Spectroscopic Data
Veratraldehyde is a white to pale yellow crystalline solid at room temperature.[4] It is sparingly

soluble in water but shows good solubility in organic solvents like ethanol and ether.[4]

Table 1: Physicochemical Properties of Veratraldehyde
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Property Value Reference(s)

Molecular Formula C₉H₁₀O₃ [4]

Molecular Weight 166.18 g/mol [4]

Melting Point 43-46 °C [4]

Boiling Point 281 °C [2]

Density 1.129 g/cm³ at 25 °C [4]

Flash Point 113 °C [4]

Water Solubility <0.1 g/100 mL at 22 °C [5]

Appearance
White to pale yellow crystalline

solid
[4]

Odor Sweet, woody, vanilla-like [2]

Table 2: Spectroscopic Data of Veratraldehyde
Spectrum Type Key Peaks/Signals Source

¹H NMR
Signals consistent with the

structure
[6]

¹³C NMR
Signals consistent with the

structure
[7]

IR Spectrum Available [8][9]

Mass Spectrum Available [10]

Synthesis of Veratraldehyde: Experimental
Protocols
Veratraldehyde is commonly synthesized through the methylation of vanillin or via the

Vilsmeier-Haack reaction with veratrole.

Methylation of Vanillin
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This method involves the methylation of the hydroxyl group of vanillin using a methylating

agent, such as dimethyl sulfate, in an alkaline solution.

Experimental Protocol:

Dissolution: In a suitable reaction vessel equipped with a stirrer, dissolve vanillin in a 10%

aqueous sodium hydroxide solution at room temperature.

Addition of Methylating Agent: Add dimethyl sulfate to the solution in one portion while

stirring.

Reaction: Continue stirring the mixture for 7 hours at 20°C.

Crystallization: After the reaction period, store the mixture in a refrigerator at 4–5°C for 12

hours to allow for the precipitation of veratraldehyde.

Isolation: Filter the precipitate using a glass filter and wash it with ice-cold water.

Purification: For further purification, recrystallize the crude veratraldehyde from ethanol. The

expected yield of pure aldehyde is approximately 88%.

Vilsmeier-Haack Reaction of Veratrole
This method involves the formylation of veratrole (1,2-dimethoxybenzene) using a Vilsmeier

reagent, which is typically a mixture of N,N-dimethylformamide (DMF) and phosphorus

oxychloride (POCl₃).

Experimental Protocol:

Vilsmeier Reagent Formation: In a reaction vessel, cool N,N-dimethylformamide (DMF) in an

ice bath. Add phosphorus oxychloride (POCl₃) dropwise while maintaining the temperature

below 5°C.

Addition of Veratrole: Slowly add veratrole to the freshly prepared Vilsmeier reagent.

Reaction: Remove the cooling bath and heat the reaction mixture at 75°C for 6 hours.
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Work-up: Pour the resulting solution into ice-cooled water and basify with an aqueous

sodium hydroxide solution to a pH of 8-9.

Extraction: Extract the product with a suitable organic solvent, such as 1,2-dichloroethane.

Washing: Wash the organic layer with water.

Purification: Remove the solvent under reduced pressure and purify the crude product by

distillation to obtain veratraldehyde.

Veratraldehyde Synthesis Pathways
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Caption: Common synthetic routes to Veratraldehyde.
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Biological Activities and Mechanisms of Action
Veratraldehyde has demonstrated notable biological activities, particularly as an antimicrobial

agent. Its mechanisms of action are an area of active investigation.

Antifungal Activity and Redox Cycling in Pleurotus
eryngii
In the white-rot fungus Pleurotus eryngii, veratraldehyde participates in a redox cycle that

leads to the production of hydrogen peroxide (H₂O₂), a key component of the fungus's lignin-

degrading machinery.[1][7] This cycle involves two key enzymes: aryl-alcohol dehydrogenase

and aryl-alcohol oxidase.

Reduction: Veratraldehyde is reduced by an intracellular aryl-alcohol dehydrogenase to

veratryl alcohol, utilizing NADPH as a cofactor.[1][6]

Oxidation: The resulting veratryl alcohol is then oxidized by an extracellular aryl-alcohol

oxidase, which transfers electrons from the alcohol to molecular oxygen, producing H₂O₂

and regenerating veratraldehyde.[1][8]

This enzymatic cycle effectively generates a localized supply of H₂O₂ in the extracellular

environment, which is then used by peroxidases to break down lignin.[8]
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Veratraldehyde Redox Cycling in Pleurotus eryngii

Veratraldehyde

Aryl-Alcohol
Dehydrogenase

(Intracellular)

Reduction

Veratryl Alcohol

Aryl-Alcohol
Oxidase

(Extracellular)

Oxidation

H₂O₂

O₂NADP⁺

NADPH

Click to download full resolution via product page

Caption: Enzymatic cycle involving veratraldehyde for H₂O₂ production.
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Antibacterial Activity: Inhibition of Biofilm Formation in
Pseudomonas aeruginosa
Recent studies have highlighted the potential of veratraldehyde as an anti-biofilm agent

against the pathogenic bacterium Pseudomonas aeruginosa. While exhibiting weak direct

antibacterial activity, veratraldehyde potently inhibits bacterial motility, a critical factor in biofilm

formation.[11]

Computational studies, including molecular docking and dynamic simulations, suggest that

veratraldehyde may exert its anti-biofilm effect by targeting the PilY protein.[11] PilY is a

component of the Type-IV pili, which are essential for pilus biogenesis and, consequently, for

bacterial motility and the initial stages of biofilm formation.[11] By binding to PilY,

veratraldehyde is hypothesized to disrupt these processes.
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Proposed Mechanism of Biofilm Inhibition by Veratraldehyde
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Caption: Veratraldehyde's potential targeting of PilY to inhibit biofilm formation.

Safety and Handling
Veratraldehyde is considered to be of low acute toxicity but may cause skin and eye irritation.

Appropriate personal protective equipment, including gloves and safety glasses, should be

worn when handling the compound. It is incompatible with strong oxidizing agents and strong

bases.[2]
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Table 3: Safety Information for Veratraldehyde
Hazard Statement Precautionary Statement Reference(s)

H302: Harmful if swallowed
P264: Wash hands thoroughly

after handling.
[3]

H315: Causes skin irritation

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.

[3]

H319: Causes serious eye

irritation

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

[3]

Applications
Veratraldehyde's unique properties make it a valuable compound in several industries.

Flavor and Fragrance: Widely used to impart vanilla, woody, and sweet notes in food,

beverages, and perfumes.[2]

Pharmaceutical Intermediate: A key starting material in the synthesis of various

pharmaceuticals, including the antihypertensive drug methyldopa.[3]

Agrochemicals: Used in the production of certain agrochemical compounds.

Research: Serves as a versatile building block in organic synthesis for the creation of more

complex molecules.

Conclusion
Veratraldehyde (CAS 120-14-9) is a multifaceted aromatic compound with significant

applications in both industrial and research settings. Its well-defined physicochemical

properties and established synthesis routes make it a readily accessible and versatile chemical.

The growing body of research into its biological activities, particularly its antifungal and anti-
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biofilm properties, suggests potential for its development into new therapeutic agents. The

mechanisms of action, such as the redox cycling in fungi and the potential targeting of the PilY

protein in bacteria, provide a solid foundation for further investigation and drug development

efforts. This guide serves as a comprehensive resource for professionals seeking to

understand and utilize the full potential of veratraldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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